Cas no 259110-62-8 (Piperidine, 3,?5-?difluoro-?, (3R,?5S)?-?rel-)

• Product Name: Piperidine, 3,?5-?difluoro-?, (3R,?5S)?-?rel-
• CAS No: 259110-62-8
• MF: C₅H₉F₂N
• MW: 121.12846827507
• CID: 5990286
• PubChem ID: 55299136
• Update Time: 2025-05-23

Piperidine, 3,?5-?difluoro-?, (3R,?5S)?-?rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3,5-difluoro-, (3R,5S)-rel-
• 259110-62-8
• Rel-(3R,5S)-3,5-difluoropiperidine
• EN300-7465462
• (3r,5s)-3,5-difluoropiperidine
• (3S,5R)-3,5-difluoropiperidine
• DTXSID101296017
• AKOS006376839
• starbld0049470
• Piperidine, 3,?5-?difluoro-?, (3R,?5S)?-?rel-

• Inchi： 1S/C5H9F2N/c6-4-1-5(7)3-8-2-4/h4-5,8H,1-3H2/t4-,5+
• InChI Key： FXAZVBOIOYBLII-SYDPRGILSA-N
• SMILES： N1C[C@@H](F)C[C@@H](F)C1

Computed Properties

• Exact Mass: 121.07030562g/mol
• Monoisotopic Mass: 121.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 130.5±40.0 °C(Predicted)
• pka: 6.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Piperidine, 3,?5-?difluoro-?, (3R,?5S)?-?rel-

Comprehensive Overview of Piperidine, 3,5-difluoro-, (3R,5S)-rel- (CAS No. 259110-62-8)

The compound Piperidine, 3,5-difluoro-, (3R,5S)-rel- (CAS No. 259110-62-8) is a fluorinated derivative of piperidine, a six-membered heterocyclic amine widely utilized in pharmaceutical and agrochemical research. Its unique stereochemistry, marked by the (3R,5S)-rel- configuration, and the presence of fluorine atoms at the 3 and 5 positions, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its structural properties, applications, and relevance in modern scientific inquiries, addressing trending topics such as fluorinated building blocks, chiral synthesis, and drug discovery.

Structurally, Piperidine, 3,5-difluoro-, (3R,5S)-rel- belongs to the class of fluorinated piperidines, which are increasingly sought after due to their ability to modulate the physicochemical properties of molecules. Fluorination often enhances metabolic stability, lipophilicity, and bioavailability—key factors in medicinal chemistry. The 3,5-difluoro substitution pattern, combined with the relative stereochemistry, offers distinct advantages in designing enantioselective catalysts or ligands for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

In pharmaceutical research, this compound serves as a versatile scaffold for developing CNS-targeting drugs and enzyme inhibitors. Recent studies highlight its potential in addressing neurodegenerative diseases, a field garnering significant attention due to the global rise in aging populations. Researchers frequently search for fluorinated analogs to improve blood-brain barrier penetration, a challenge in neurological drug development. Additionally, its role in peptide mimetics and protease inhibitors aligns with the growing demand for targeted therapies in oncology and virology.

From a synthetic perspective, Piperidine, 3,5-difluoro-, (3R,5S)-rel- exemplifies the convergence of organofluorine chemistry and stereoselective synthesis. Laboratories worldwide explore its use in catalyzed C-F bond formation, a technique pivotal for creating PET imaging agents—a trending application in diagnostic medicine. Its compatibility with cross-coupling reactions and bioorthogonal chemistry further expands its utility in bioconjugation and material science.

Environmental and regulatory considerations also shape the discourse around this compound. As industries prioritize eco-friendly solvents and low-toxicity reagents, the synthesis of Piperidine, 3,5-difluoro-, (3R,5S)-rel- is being optimized via microwave-assisted and flow chemistry methods. These advancements address common search queries like "green synthesis of fluorinated compounds" and "scalable chiral intermediates", reflecting the intersection of innovation and sustainability.

In summary, Piperidine, 3,5-difluoro-, (3R,5S)-rel- (CAS No. 259110-62-8) embodies the transformative potential of fluorine chemistry in addressing contemporary scientific challenges. Its applications span drug design, catalysis, and diagnostics, resonating with researchers focused on precision medicine and sustainable technologies. As the demand for chiral fluorinated building blocks grows, this compound remains a cornerstone in advancing molecular innovation.